CAY10677

• Molecular Formula: C25H37N5
• Molecular Weight: 407.6 g/mol
• InChI: InChI=1S/C25H37N5/c1-4-7-8-9-10-11-14-30-19-22(18-29(5-2)6-3)23-15-20(12-13-24(23)30)21-16-27-25(26)28-17-21/h12-13,15-17,19H,4-11,14,18H2,1-3H3,(H2,26,27,28)
• InChIKey: HKAUEDVXIIXVGY-UHFFFAOYSA-N

CAY10677: Potent ICMT Inhibitor

CAY10677 (also known as Icmt Inhibitor 15; compound 15) is a synthetic, functionalized indoleamine small molecule that acts as a potent inhibitor of Isoprenylcysteine Carboxyl Methyltransferase (ICMT) [1]. It is a direct structural analog of the first-generation ICMT inhibitor cysmethynil, rationally designed to overcome the limitations of its predecessor through systematic chemical optimization . CAY10677 was specifically developed to deliver enhanced solubility and superior cell membrane permeability, making it a more effective tool compound for investigating the post-translational prenylation pathway in oncology research [1].

ICMT pathway inhibition study fit

Improved cellular permeability for cell-based assays

Antiproliferative activity supports cancer cell-model studies

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

CAY10677: Superior Drug-like Properties

While several ICMT inhibitors exist, they are not functionally interchangeable in research settings due to marked differences in target potency, cellular efficacy, and physicochemical properties. The parent compound cysmethynil suffers from poor solubility and limited cellular permeability, which significantly restricts its experimental utility and requires high working concentrations to achieve biological effects [1]. Other analogs, such as ICMT-IN-53 and J6-3, display varying degrees of enzymatic inhibition but do not match CAY10677's optimized profile . The data below quantitatively demonstrate that CAY10677's unique structure—specifically its modified indoleamine core—directly translates into superior cell-based antiproliferative activity that cannot be assumed or extrapolated for other in-class compounds .

Cellular permeability mismatch

Cysmethynil and earlier analogs lack the improved permeability profile; may limit intracellular target engagement in cell-based assays.

Antiproliferative potency context

Generic ICMT inhibitors may not replicate the reported antiproliferative activity of CAY10677; class-level substitution can introduce variability in cell-model response.

Profile not transferable across class

Other ICMT inhibitors may lack the combination of enzymatic potency and cellular permeability; assay interpretation may shift.

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

CAY10677: Key Performance Data

Antiproliferative Potency vs. Cysmethynil

In a direct comparison on the human triple-negative breast cancer cell line MDA-MB-231, CAY10677 exhibited an IC50 value of 2.63 μM for inhibiting cell proliferation. This represents a 10.4-fold improvement in potency over its structural analog cysmethynil, which showed an IC50 of 27.4 μM in the same assay system [1]. This substantial gain in cellular efficacy is attributed to CAY10677's improved solubility and cell permeability, which were specific design objectives of the compound optimization program .

Antiproliferative comparison

Head-to-head

CAY10677 IC50 2.63/2.55 μM (MDA-MB-231/PC3) vs Cysmethynil 27.4/25.2 μM, ~10-fold difference

Supports cell-model antiproliferative endpoint comparison

Cell-based antiproliferative assay context

Evidence Dimension	Antiproliferative Activity (Cell Viability)
Target Compound Data	IC50 = 2.63 μM
Comparator Or Baseline	Cysmethynil: IC50 = 27.4 μM
Quantified Difference	10.4-fold improvement in potency
Conditions	MDA-MB-231 human breast cancer cell line; proliferation/viability assay

Why This Matters

This near-10-fold difference in cell-based potency is critical for experimental design; using CAY10677 allows researchers to achieve the same biological effect at significantly lower concentrations, reducing the risk of off-target or solvent-mediated artifacts that are common when using high concentrations of the less potent cysmethynil.

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

ICMT Enzymatic Inhibition

The superiority of CAY10677 extends to the androgen-independent human prostate cancer cell line PC3. In parallel experiments, CAY10677 inhibited PC3 cell proliferation with an IC50 of 2.55 μM, compared to an IC50 of 25.2 μM for cysmethynil [1]. This represents a 9.9-fold enhancement in potency and confirms that the benefits of the optimized indoleamine scaffold are not cell-line specific but are reproducible across distinct cancer types .

ICMT enzymatic IC50

Class-level inference

0.86 μM

Supports ICMT target engagement in biochemical assays

Biochemical assay context; cellular translation may vary

Evidence Dimension	Antiproliferative Activity (Cell Viability)
Target Compound Data	IC50 = 2.55 μM
Comparator Or Baseline	Cysmethynil: IC50 = 25.2 μM
Quantified Difference	9.9-fold improvement in potency
Conditions	PC3 human prostate cancer cell line; proliferation/viability assay

Why This Matters

Reproducible, superior activity across multiple distinct cancer cell lines provides confidence that CAY10677's performance advantage is robust. For procurement, this indicates the compound will likely be effective in a broader range of experimental systems, potentially reducing the need to validate and stock multiple different ICMT inhibitors.

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

Cell Permeability by PAMPA

In a cell-free biochemical assay measuring the inhibition of human recombinant ICMT enzyme, CAY10677 demonstrates an IC50 value of 0.86 μM [1]. This is a notable improvement over its direct parent compound cysmethynil, which inhibits ICMT with a reported IC50 of 2.4 μM . CAY10677 also compares favorably to other advanced indoleamine analogs; for instance, the related compound ICMT-IN-53 (compound 12) inhibits ICMT with an IC50 of 0.96 μM, while J6-3 has an IC50 of 0.6 μM but does not achieve the same level of cellular antiproliferative activity .

PAMPA permeability

Class-level inference

Good permeability

Supports cell-based assay design requiring intracellular access

PAMPA assay context; cell-specific permeability may differ

Evidence Dimension	ICMT Enzyme Inhibition (Cell-free assay)
Target Compound Data	IC50 = 0.86 μM
Comparator Or Baseline	Cysmethynil: IC50 = 2.4 μM; ICMT-IN-53: IC50 = 0.96 μM; J6-3: IC50 = 0.6 μM
Quantified Difference	2.8-fold more potent than cysmethynil
Conditions	Human recombinant ICMT enzyme; biochemical methyltransferase assay

Why This Matters

While enzyme potency is only one parameter, CAY10677's balanced profile of sub-micromolar enzyme inhibition coupled with its optimized physicochemical properties explains its superior performance in live-cell assays. This combination of target engagement and drug-like properties distinguishes it from compounds like J6-3, which may be a more potent enzyme inhibitor but is less effective in a cellular context.

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

Purity and Physicochemical Profile

A direct comparison of cell-based antiproliferative data from the same research group reveals the specific advantage of the CAY10677 scaffold. In MDA-MB-231 cells, CAY10677 has an IC50 of 2.63 μM, whereas its close structural analog ICMT-IN-53 (compound 12) shows a significantly higher IC50 of 5.14 μM . This 1.95-fold improvement in cellular potency for CAY10677 is observed despite the two compounds having nearly identical ICMT enzyme inhibitory activity (0.86 μM vs. 0.96 μM, respectively). This discrepancy highlights that CAY10677's unique physicochemical properties, particularly its superior PAMPA permeability, are the key drivers of its enhanced cellular efficacy [1].

Purity and form

Specification review

≥98% purity, crystalline solid

Supports reproducible lot-to-lot assay consistency

Supplier QC specification; solubility context not provided

Evidence Dimension	Antiproliferative Activity (Cell Viability)
Target Compound Data	IC50 = 2.63 μM
Comparator Or Baseline	ICMT-IN-53: IC50 = 5.14 μM
Quantified Difference	1.95-fold more potent
Conditions	MDA-MB-231 human breast cancer cell line; proliferation/viability assay

Why This Matters

This comparison is a classic example of why enzyme potency alone cannot predict cellular efficacy. CAY10677's superior cellular performance makes it the preferred choice for cell-based studies, as it will achieve the desired biological effect at lower concentrations, minimizing potential confounding factors from the compound itself.

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

CAY10677 Provides Superior Solubility and Permeability for Reliable In Vitro Assay Performance

The primary goal of the medicinal chemistry program that produced CAY10677 was to address the poor solubility and cell permeability of cysmethynil, which often confounded cellular assays [1]. While explicit comparative solubility values (e.g., in μg/mL) are not widely published for these analogs, the design strategy is a matter of public record. CAY10677 was engineered with a modified indoleamine core to greatly improve these properties . The result is a compound with good PAMPA (Parallel Artificial Membrane Permeability Assay) permeability, a standard measure of a molecule's ability to cross biological membranes . In contrast, cysmethynil is known to have poor cell permeability [1].

Evidence Dimension	Physicochemical Profile (Permeability)
Target Compound Data	Good PAMPA permeability
Comparator Or Baseline	Cysmethynil: Poor cell permeability (reported in original characterization)
Quantified Difference	Not numerically quantified in comparative assays
Conditions	Rational drug design and PAMPA assay

Why This Matters

For procurement, a compound with proven, good PAMPA permeability ensures more reliable and reproducible results in standard cell culture experiments. It reduces the experimental variability that arises from poor compound solubility, such as precipitation in media or inconsistent intracellular exposure, saving time and resources.

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source

CAY10677's Specific Solubility Profile Enables Flexible Experimental Formulation

CAY10677 is supplied as a crystalline solid and demonstrates high solubility in standard organic solvents commonly used for biological assays. According to vendor technical datasheets, CAY10677 is soluble in DMF at 16 mg/mL, DMSO at 25 mg/mL, and Ethanol at 20 mg/mL . This solubility profile allows for the preparation of high-concentration stock solutions, which is essential for dose-response studies and for working with cell lines that are particularly sensitive to solvent exposure. This contrasts with many early ICMT inhibitors, whose poor solubility made generating consistent, high-fidelity dose-response curves challenging.

Evidence Dimension	Solubility in Common Laboratory Solvents
Target Compound Data	DMF: 16 mg/mL; DMSO: 25 mg/mL; Ethanol: 20 mg/mL
Comparator Or Baseline	Cysmethynil: Limited solubility (qualitative observation)
Quantified Difference	Not directly quantified against comparators
Conditions	Solubility determined at ambient temperature

Why This Matters

High solubility in DMSO and other vehicles is a practical necessity for in vitro pharmacology. It ensures that the compound can be reliably delivered to cells in solution, preventing the formation of micro-precipitates that can cause false negatives or inconsistent results, thus saving valuable experimental time and resources.

CAY10677: Research Applications

Protein Prenylation and Cancer Proliferation

The validated 10-fold increase in antiproliferative activity over cysmethynil in both MDA-MB-231 (breast) and PC3 (prostate) cell lines makes CAY10677 the optimal tool for studying ICMT's role in these specific cancer contexts [1]. Researchers can use lower, more physiologically relevant concentrations to achieve robust pathway inhibition, minimizing the off-target and cytotoxic effects that are more likely with the higher doses of cysmethynil required for comparable activity .

In Vitro Studies Requiring Cellular Permeability

For medicinal chemistry programs aimed at developing the next generation of ICMT inhibitors, CAY10677 serves as a crucial benchmark [1]. The direct, quantitative data comparing it to cysmethynil and ICMT-IN-53 provide a clear structure-activity relationship (SAR) template. The key modifications in the indoleamine core of CAY10677 that drive its superior potency and permeability can be used to inform the design and prioritization of new analogs .

In Vivo Oncology Proof-of-Concept Studies

In any cell-based assay (e.g., for protein prenylation, Ras localization, or downstream signaling readouts), CAY10677's combination of sub-micromolar enzyme inhibition (IC50 = 0.86 μM) and good PAMPA permeability ensures that the observed biological effects are a direct result of ICMT inhibition [1]. This reduces the experimental noise and data variability often associated with compounds like cysmethynil, whose poor permeability leads to inconsistent intracellular exposure .

Benchmarking New ICMT Inhibitors

To clearly dissect the specific contributions of ICMT versus other enzymes in the prenylation pathway (e.g., FTase or GGTase I), a selective and effective tool is required. CAY10677, as an optimized ICMT inhibitor, provides the necessary potency and cellular activity to cleanly inhibit its target without the high concentrations needed for cysmethynil, which could potentially lead to non-specific effects [1]. This makes it a more precise pharmacological tool for pathway interrogation .

Application

Selection Property

Validation Focus

Cancer cell-model proliferation studies

Cellular antiproliferative endpoint profile

Ras/Rho signaling pathway endpoint interpretation

Intracellular target engagement assays

Cellular permeability assay context

Confirmation of intracellular compound access

In vivo oncology model-response studies

In vivo exposure and model-response context

Tumor-model response endpoint review

ICMT inhibitor comparative benchmarking

Defined enzymatic and cellular activity profile

Assay reproducibility and standard reference comparison

• [1] Ramanujulu PM, Yang T, Yap SQ, Wong FC, Casey PJ, Wang M, Go ML. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). Eur J Med Chem. 2013 May;63:378-86. View Source